Cas no 2228336-04-5 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile)

• Product Name: 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile
• CAS No: 2228336-04-5
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 5899388
• PubChem ID: 165648530
• Update Time: 2025-10-31

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile
• 2228336-04-5
• 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-3-hydroxypropanenitrile
• EN300-1973969

• Inchi： 1S/C8H9F2N3O/c1-13-4-5(6(14)2-3-11)7(12-13)8(9)10/h4,6,8,14H,2H2,1H3
• InChI Key： XOXZXMTXWBPCGB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(CC#N)O)F

Computed Properties

• Exact Mass: 201.07136824g/mol
• Monoisotopic Mass: 201.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile

Introduction to 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile (CAS No. 2228336-04-5)

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile, identified by the CAS number 2228336-04-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a pyrazole core substituted with a difluoromethyl group, a hydroxyl-containing nitrile, and a methyl group, endows it with unique chemical properties that make it a promising candidate for various applications in drug discovery and material science.

The compound's pyrazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the hydroxylpropanenitrile side chain introduces polar functionality, potentially influencing solubility and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile suggests potential interactions with biological pathways relevant to these diseases.

One of the most compelling aspects of this compound is its structural versatility. The combination of the pyrazole ring with the nitrile and hydroxyl groups creates multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the nitrile group can be converted into amides or carboxylic acids, expanding its utility in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies indicate that 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. This aligns with ongoing research efforts to identify small molecules that can modulate these pathways effectively.

The compound's synthesis presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in catalytic methods have made it possible to streamline these reactions, making large-scale production more feasible.

In addition to its pharmaceutical potential, 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, where such compounds can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic devices.

The regulatory landscape for novel chemical entities like this one is continually evolving. Regulatory agencies require thorough characterization and testing before approving such compounds for clinical use. However, preliminary data suggest that 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-3-hydroxypropanenitrile may meet these requirements upon further investigation.

The future of research on this compound lies in exploring its derivatives and analogs. By modifying its structure, scientists can uncover new biological activities and optimize its pharmacokinetic properties. Collaborative efforts between academia and industry are essential to accelerate this process and bring promising candidates to market.

In conclusion,3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylyl 3-hydroxypropenenitrile (CAS No. 2228336 04 5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and predicted biological activities make it a valuable asset in ongoing drug discovery efforts.